1-(4-chlorobenzyl)-N-(3-methoxyphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-N-(3-methoxyphenyl)-2-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C23H18ClN3O3/c1-30-19-6-2-5-18(13-19)26-22(28)20-12-16-4-3-11-25-21(16)27(23(20)29)14-15-7-9-17(24)10-8-15/h2-13H,14H2,1H3,(H,26,28)
• InChI Key: NGQRZDPDLSFADR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)C2=CC3=C(N=CC=C3)N(C2=O)CC4=CC=C(C=C4)Cl
• Molecular Formula: C23H18ClN3O3
• Molecular Weight: 419.9 g/mol
• CAS No.: 1005301-81-4

Description

1-(4-chlorobenzyl)-N-(3-methoxyphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C23H18ClN3O3 and its molecular weight is 419.87. The purity is usually 95%.
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Scientific Research Applications

Novel Annulated Products from Aminonaphthyridinones

A study by Deady & Devine (2006) explores the synthesis of novel heterocyclic systems from aminonaphthyridinones, demonstrating the compound's utility in creating new chemical structures with potential biological activities. This research exemplifies the use of naphthyridine derivatives in synthetic chemistry for developing new heterocycles, which could have implications in drug discovery and material science (Deady & Devine, 2006).

Antibacterial Agents

Research by Egawa et al. (1984) involves the synthesis and antibacterial activity evaluation of naphthyridine derivatives, highlighting their potential as antibacterial agents. This study demonstrates the pharmaceutical applications of naphthyridine compounds, including their development into drugs targeting bacterial infections (Egawa et al., 1984).

Characterization of N-(Arylcarbamothioyl)-cyclohexanecarboxamide Derivatives

Özer et al. (2009) synthesized and characterized derivatives of N-(arylcarbamothioyl)cyclohexanecarboxamide, providing insights into the chemical and structural properties of similar compounds. The crystal structure analysis of these derivatives offers valuable information for understanding the physical and chemical behavior of naphthyridine derivatives (Özer et al., 2009).

Synthesis and Anticancer Evaluation

A study by Salahuddin et al. (2014) on the synthesis, characterization, and anticancer evaluation of benzimidazole derivatives incorporating naphthyridine shows the potential therapeutic applications of these compounds. Such research indicates the relevance of naphthyridine derivatives in developing anticancer agents (Salahuddin et al., 2014).